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Compound of Interest

Compound Name:
2-Hydroxyethyl

Methanethiosulfonate

Cat. No.: B1141936 Get Quote

Safe Handling and Disposal of 2-Hydroxyethyl
Methanethiosulfonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and

disposal of 2-Hydroxyethyl Methanethiosulfonate (MTSHE). Adherence to these procedures

is critical to ensure personal safety and minimize environmental impact.

Understanding the Chemical
2-Hydroxyethyl methanethiosulfonate is a sulfur compound that reacts rapidly with thiols.[1]

It is crucial to understand its properties to handle it safely.
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Property Value

CAS Number 13700-08-8[1]

Molecular Formula C3H8O3S2[1]

Molecular Weight 156.18 g/mol [1]

Appearance Yellow to Light Orange Oil[2]

Boiling Point 116-118°C[2]

Storage Temperature Refrigerator[2]

Solubility
Slightly soluble in Chloroform and Ethyl

Acetate[2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Hydroxyethyl Methanethiosulfonate to

prevent exposure.

Protection Type Specific Recommendations Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene). Wear two

pairs of gloves.[3]

Prevents skin contact. Double-

gloving provides extra

protection.

Eye Protection
Safety goggles and a face

shield.[4]

Protects eyes from splashes

and vapors.

Body Protection

A lab coat made of low-

permeability fabric with a solid

front, long sleeves, and tight-

fitting cuffs.[3]

Prevents contamination of

clothing and skin.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[4] If

significant vapor exposure is

possible, a NIOSH-approved

respirator may be necessary.

Minimizes inhalation of

potentially harmful vapors.
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Operational Plan: Step-by-Step Handling Procedure
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 2-Hydroxyethyl Methanethiosulfonate.

Work Area Setup: Ensure a clean and uncluttered workspace. All handling of the compound

should be done in a certified chemical fume hood.[4]

Emergency Equipment: Confirm that a safety shower, eyewash station, and a chemical spill

kit are readily accessible.

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Weighing and Aliquoting:

Perform all weighing and aliquoting inside the chemical fume hood.

Use appropriate tools such as spatulas and weighing paper to avoid direct contact.

Solution Preparation:

When dissolving, add the 2-Hydroxyethyl Methanethiosulfonate to the solvent slowly to

avoid splashing.

Solutions should be prepared fresh for each use as methanethiosulfonates can hydrolyze

in water over time.[5]

General Handling:

Avoid creating aerosols.

Keep containers tightly closed when not in use.

Do not eat, drink, or apply cosmetics in the laboratory.[6]

Wash hands thoroughly after handling the chemical, even if gloves were worn.[6]

Spill Response Plan
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In the event of a spill, follow these steps immediately:

Alert Personnel: Notify others in the immediate area of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the vicinity.

Assess the Spill: From a safe distance, determine the extent of the spill and consult the SDS.

Small Spills (manageable by trained personnel):

Ensure proper PPE is worn.

Contain the spill using an inert absorbent material like vermiculite or sand.[7]

Carefully collect the absorbed material using non-sparking tools and place it into a labeled,

sealed container for hazardous waste.[7]

Decontaminate the spill area with a suitable cleaning agent.

Large Spills:

Evacuate the area immediately.

Contact your institution's emergency response team.

Disposal Plan
Proper disposal of 2-Hydroxyethyl Methanethiosulfonate and its contaminated materials is

crucial.

Waste Segregation:

Collect all waste containing 2-Hydroxyethyl Methanethiosulfonate in a dedicated,

clearly labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

Container Labeling:
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Label the waste container with "Hazardous Waste" and the full chemical name: "2-
Hydroxyethyl Methanethiosulfonate".

Disposal Procedure:

Dispose of the chemical waste through your institution's designated hazardous waste

disposal program.

Follow all local, state, and federal regulations for hazardous waste disposal.[8]

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected

as hazardous waste. The defaced, empty container can then be disposed of according to

institutional policy.

Workflow for Safe Handling of 2-Hydroxyethyl Methanethiosulfonate
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Caption: Workflow for the safe handling of 2-Hydroxyethyl Methanethiosulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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